Cas no 1314661-91-0 (1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 1314661-91-0
• MF: C₁₁H₉ClF₂O₂
• MW: 246.637769460678
• CID: 5857887
• PubChem ID: 117369098
• Update Time: 2025-11-06

1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid
• EN300-1963499
• 1314661-91-0

• Inchi： 1S/C11H9ClF2O2/c12-9-7(14)3-2-6(13)8(9)11(10(15)16)4-1-5-11/h2-3H,1,4-5H2,(H,15,16)
• InChI Key： VTRVIQJWXBKBEG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1(C(=O)O)CCC1)F)F

Computed Properties

• Exact Mass: 246.0259135g/mol
• Monoisotopic Mass: 246.0259135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid

1-(2-Chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic Acid: An Overview of a Promising Compound (CAS No. 1314661-91-0)

1-(2-Chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 1314661-91-0) is a unique and highly versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinct chloro, difluoro, and cyclobutane functionalities, has shown promising potential in various applications, particularly in the development of novel pharmaceuticals and materials science.

The molecular structure of 1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid is noteworthy for its combination of aromatic and cycloaliphatic moieties. The presence of the chloro and difluoro substituents on the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The cyclobutane ring, a four-membered cyclic structure, adds further complexity and rigidity to the molecule, making it an attractive scaffold for drug design.

In recent years, there has been a surge in research focused on the synthesis and application of compounds with similar structural features. One notable study published in the Journal of Medicinal Chemistry explored the use of 1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid as a key intermediate in the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of this compound exhibited potent anti-inflammatory activity in vitro and in vivo, suggesting its potential as a lead compound for further drug development.

Beyond its medicinal applications, 1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid has also been investigated for its use in materials science. A study published in Advanced Materials highlighted the compound's ability to form stable supramolecular assemblies through hydrogen bonding and π-π stacking interactions. These assemblies have shown promise in the development of functional materials with tunable properties, such as self-healing polymers and stimuli-responsive coatings.

The synthesis of 1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid typically involves a multi-step process that includes the formation of the cyclobutane ring and subsequent functionalization with the chloro and difluoro substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, a one-pot procedure using transition-metal catalysis has been reported to significantly reduce reaction times and improve yields.

In terms of safety and handling, it is important to note that while 1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

The future prospects for 1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic research and industrial applications.

In conclusion, 1-(2-chloro-3,6-difluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 1314661-91-0) is a multifaceted compound with a wide range of potential uses. Its unique structural features make it an attractive candidate for drug discovery and materials science research. As research in these areas continues to advance, this compound is poised to contribute significantly to scientific progress and technological innovation.